Cas no 1491-77-6 ((3α,5β)-3-(Acetyloxy)pregnan-20-one)

(3α,5β)-3-(Acetyloxy)pregnan-20-one structure
1491-77-6 structure
Product Name:(3α,5β)-3-(Acetyloxy)pregnan-20-one
CAS No:1491-77-6
MF:C23H36O3
MW:360.53014755249
CID:1077122
PubChem ID:13203652
Update Time:2025-04-20

(3α,5β)-3-(Acetyloxy)pregnan-20-one Chemical and Physical Properties

Names and Identifiers

    • (3α,5β)-3-(Acetyloxy)pregnan-20-one
    • 3α-Acetyloxy-5α-pregnan-20-one
    • 20-Oxopregnan-3-yl acetate #
    • 3alpha-Acetyloxy-5alpha-pregnan-20-one
    • 5.beta.-Pregnan-20-one, 3.alpha.-hydroxy-, acetate
    • 1491-77-6
    • (3R,5R,8R,9S,10S,13S,14S,17S)-17-Acetyl-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-3-yl acetate
    • GFHOQCXDABGYAL-LEQCJQSISA-N
    • 5beta-Pregnan-20-one, 3alpha-hydroxy-, acetate
    • Pregnan-20-one, 3-(acetyloxy)-, (3.alpha.,5.beta.)-
    • SCHEMBL2980777
    • 3alpha-Hydroxy-5beta-pregnan-20-one Acetate
    • (3a,5b)-3-(Acetyloxy)pregnan-20-one
    • (3alpha,5beta)-3-(Acetyloxy)pregnan-20-one
    • [(3R,5R,8R,9S,10S,13S,14S,17S)-17-acetyl-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
    • Inchi: 1S/C23H36O3/c1-14(24)19-7-8-20-18-6-5-16-13-17(26-15(2)25)9-11-22(16,3)21(18)10-12-23(19,20)4/h16-21H,5-13H2,1-4H3/t16-,17-,18+,19-,20+,21+,22+,23-/m1/s1
    • InChI Key: GFHOQCXDABGYAL-LEQCJQSISA-N
    • SMILES: O(C(C)=O)[C@@H]1CC[C@@]2(C)[C@@H](C1)CC[C@H]1[C@@H]3CC[C@H](C(C)=O)[C@@]3(C)CC[C@@H]12

Computed Properties

  • Exact Mass: 360.26644501g/mol
  • Monoisotopic Mass: 360.26644501g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 598
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 43.4Ų
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